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Compound of Interest

Compound Name:
N-(Triphenylmethyl)-DL-serine

Methyl Ester

Cat. No.: B082108 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for N-(Triphenylmethyl)-DL-serine Methyl Ester, including a

detailed operational plan and disposal guidance.

Physicochemical and Safety Data
A clear understanding of the compound's properties is the foundation of safe handling.
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Property Value Reference

Chemical Name
N-(Triphenylmethyl)-DL-serine

Methyl Ester
[1]

Synonyms
N-Trityl-DL-serine Methyl

Ester, Trt-DL-Ser-OMe
[1][2][3]

CAS Number 13515-76-9 [2][3][4][5]

Molecular Formula C23H23NO3 [1][4][5]

Molecular Weight 361.44 g/mol [5]

Physical Form Crystalline Powder [1]

Color White to Almost White [1][2]

Melting Point 146°C [1]

Storage

Room temperature,

recommended in a cool, dark

place (<15°C). Keep container

tightly closed in a dry, cool,

and well-ventilated place.

Protect from moisture and

store under inert gas.

[2][3][6]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal minimizes risks and ensures a safe laboratory

environment.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Handle in a well-ventilated place.[4] The use of a local exhaust ventilation system

is recommended to prevent the dispersion of dust.[6]

Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][7][8]
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Hand Protection: Wear appropriate chemical-impermeable protective gloves.[4] Gloves must

be inspected prior to use. Wash and dry hands after handling.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[7]

[8] Fire/flame resistant and impervious clothing is recommended.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4] In case of insufficient ventilation during large-scale use, wear suitable

respiratory equipment.[9] For small-scale laboratory use, a NIOSH/MSHA or European

Standard EN 149:2001 approved respirator may be used if exposure is likely.[9]

2. Handling Procedures

Avoid contact with skin and eyes.[4][6]

Avoid the formation and inhalation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Handle in accordance with good industrial hygiene and safety practices.[7]

Wash hands and face thoroughly after handling.[6]

3. First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing. Wash off with soap and plenty

of water. Consult a doctor if irritation or a rash occurs.[4][6]

Eye Contact: Rinse with pure water for at least 15 minutes.[4] Get medical attention.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[4]

4. Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[4][7] Evacuate personnel to safe areas and keep people away from and upwind

of the spill.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[4]

Containment and Cleaning Up: Collect and arrange for disposal.[4] Sweep up and shovel

into suitable, closed containers for disposal.[7] Use spark-proof tools and explosion-proof

equipment.[4]

5. Disposal Plan

Product Disposal: Dispose of the material in accordance with appropriate local, state, and

federal laws and regulations.[4]

Contaminated Packaging: Containers can be triple rinsed (or equivalent) and offered for

recycling or reconditioning.[4] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill.[4]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of N-
(Triphenylmethyl)-DL-serine Methyl Ester, from preparation to disposal.

Safe Handling Workflow for N-(Triphenylmethyl)-DL-serine Methyl Ester
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Caption: Workflow for safe handling of N-(Triphenylmethyl)-DL-serine Methyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b082108?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/shop/products/n-triphenylmethyl-dl-serine-methyl-ester-tci-america-2/t25005g
https://www.fishersci.ca/shop/products/n-triphenylmethyl-dl-serine-methyl-ester-tci-america-2/t25005g
https://www.tcichemicals.com/BE/en/p/T2500
https://www.tcichemicals.com/BE/en/p/T2500
https://www.tcichemicals.com/US/en/p/T2500
https://www.tcichemicals.com/US/en/p/T2500
https://www.chemicalbook.com/msds/n-trityl-l-serine-methyl-ester.pdf
https://www.spectrumchemical.com/pdfdetails/pdf/index/productSku/TCI-T2870/
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=S0576&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AC132670250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1518422&productDescription=DL-SERINE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10433113&lang=EN
https://www.benchchem.com/product/b082108#personal-protective-equipment-for-handling-n-triphenylmethyl-dl-serine-methyl-ester
https://www.benchchem.com/product/b082108#personal-protective-equipment-for-handling-n-triphenylmethyl-dl-serine-methyl-ester
https://www.benchchem.com/product/b082108#personal-protective-equipment-for-handling-n-triphenylmethyl-dl-serine-methyl-ester
https://www.benchchem.com/product/b082108#personal-protective-equipment-for-handling-n-triphenylmethyl-dl-serine-methyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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